4-Amino-2-(methylthio)pyrimidine-5-carboxamide

• IUPAC Name: 4-amino-2-methylsulfanylpyrimidine-5-carboxamide
• InChI: InChI=1S/C6H8N4OS/c1-12-6-9-2-3(5(8)11)4(7)10-6/h2H,1H3,(H2,8,11)(H2,7,9,10)
• InChI Key: AONIFFIPDOWSDB-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=C(C(=N1)N)C(=O)N
• Molecular Formula: C6H8N4OS
• DSSTOX Substance ID: DTXSID60279952
• Molecular Weight: 184.22 g/mol
• CAS RN: 89533-28-8

Description

Synthesis Analysis

The synthesis of thienopyrimidine derivatives, closely related to 4-Amino-2-(methylthio)pyrimidine-5-carboxamide, involves the reaction of aniline derivatives with chlorothienopyrimidine, which can be prepared from 3-aminothiophene-2-carboxamide (Song, 2007). This method offers a facile route to a variety of thienopyrimidine derivatives, showcasing the versatility and reactivity of the core structure.

Molecular Structure Analysis

In studies of related compounds, such as 2-Amino-4-chloro-5-formyl-6-[methyl(2-methylphenyl)amino]pyrimidine, structural analyses reveal that the pyrimidine rings are planar, with substituents showing significant displacements. This reflects the polarization and the impact of substituents on the electronic structure of the molecule, which is crucial for its reactivity and interaction with biological targets (Trilleras et al., 2009).

Chemical Reactions and Properties

The chemical behavior of thienopyrimidine derivatives, including those similar to 4-Amino-2-(methylthio)pyrimidine-5-carboxamide, often involves interactions with various reagents to form novel derivatives. For instance, the reaction with sodium or potassium ethylxanthogenate under refluxing conditions has been employed to synthesize compounds with significant yields, highlighting the reactive nature of the thienopyrimidine core (Inukai et al., 1976).

Scientific Research Applications

Synthesis of Derivatives and Analogues

4-Amino-2-(methylthio)pyrimidine-5-carboxamide and its derivatives have been extensively studied for their synthetic routes and potential applications. Research has shown various methods of synthesizing pyrimido[5,4-d]pyrimidine derivatives substituted by mercapto groups, as demonstrated in the work of Inukai et al. (1976). This method involves bromination and amino-amidation processes (Inukai et al., 1976).

Applications in Heterocyclic Chemistry

In heterocyclic chemistry, compounds like 4-Amino-2-(methylthio)pyrimidine-5-carboxamide serve as precursors or intermediates for the synthesis of various heterocyclic compounds. Clark and Hitiris (1984) explored the conversion of related aminothieno[2,3-d]pyrimidines into thieno[2,3-d:4,5-d′]dipyrimidines, indicating the flexibility of these compounds in synthesizing complex heterocycles (Clark & Hitiris, 1984).

Antimicrobial Activity

Some derivatives of 4-Amino-2-(methylthio)pyrimidine-5-carboxamide have been studied for their antimicrobial properties. Kolisnyk et al. (2015) synthesized and analyzed the antimicrobial activity of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides, showing promising results against certain microorganisms (Kolisnyk et al., 2015).

Medicinal and Biological Activities

The derivatives of 4-Amino-2-(methylthio)pyrimidine-5-carboxamide have shown potential in medicinal and biological applications. Song (2007) reported the synthesis of thieno[3,2-d]pyrimidines with significant medicinal and biological activities, including as inhibitors of VEGF receptor-2 kinase, which plays a role in tumor growth (Song, 2007).

Cytotoxicity Studies

Research has also delved into the cytotoxic properties of related compounds. Hassan et al. (2014) synthesized 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives and evaluated their cytotoxic activity against certain cancer cells (Hassan et al., 2014).

Safety And Hazards

The compound has several hazard statements associated with it: H302+H312+H332;H315;H319;H335. This means it can be harmful if swallowed, in contact with skin, or if inhaled. It can cause skin irritation and serious eye irritation. It may also cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.